Cas no 143601-10-9 (b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-D-apio-b-D-furanosyl- (9CI))

• Product Name: b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-D-apio-b-D-furanosyl- (9CI)
• CAS No: 143601-10-9
• MF: C₁₉H₂₆Cl₂O₁₁
• MW: 501.309145450592
• CID: 184265
• PubChem ID: 197492
• Update Time: 2025-04-19

b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-D-apio-b-D-furanosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-D-apio-b-D-furanosyl- (9CI)
• 2-(2,4-dichloro-5-methoxy-3-methylphenoxy)-6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]oxane-3,4,5-triol
• 2,4-Dichloro-3-methyl-5-methoxyphenol-O-beta-D-apiofuranosyl(1-6)-beta-D-glucopyranoside
• 2,4-dichloro-5-methoxy-3-methylphenyl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl]hexopyranoside
• Curculigin B
• Curguligine B
• 2,4-Dichloro-5-methoxy-3-methylphenyl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
• DTXSID80931964
• 143601-10-9

• Inchi： 1S/C19H26Cl2O11/c1-7-11(20)8(28-2)3-9(12(7)21)31-17-15(25)14(24)13(23)10(32-17)4-29-18-16(26)19(27,5-22)6-30-18/h3,10,13-18,22-27H,4-6H2,1-2H3
• InChI Key： UPPPHLGODNLFAD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(=CC=1OC1C(C(C(C(COC2C(C(CO)(CO2)O)O)O1)O)O)O)OC)Cl

Computed Properties

• Exact Mass: 500.085217
• Monoisotopic Mass: 500.085217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 168

Experimental Properties

• Density: 1.64
• Boiling Point: 753.8°C at 760 mmHg
• Flash Point: 409.7°C
• Refractive Index: 1.641

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides